6-Chloro-5-methylpyridine-3-sulfonamide
Overview
Description
6-Chloro-5-methylpyridine-3-sulfonamide is an organic compound . It is a white solid with a molecular weight of 206.65 .
Synthesis Analysis
The synthesis of this compound involves a two-stage process . In the first stage, 6-chloro-5-methyl-pyridine-3-sulfonic acid amide reacts with sodium hydride in tetrahydrofuran at 0 - 20℃ for 0.5h. In the second stage, 2,4-dichlorobenzoyl chloride is added in tetrahydrofuran at 0 - 20℃ for 0.25h .Molecular Structure Analysis
The molecular formula of this compound is C6H7ClN2O2S .Physical and Chemical Properties Analysis
This compound is a white solid with a melting point of 111-112°C . It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Antimicrobial Studies
6-Chloro-5-methylpyridine-3-sulfonamide is utilized in antimicrobial studies. For example, a series of coumarin-6-sulfonamides, starting from 7-methyl-4-bromomethylcoumarin, was synthesized, leading to antimicrobial sulfonamides that showed in vitro anti-bacterial and anti-fungal activities against several bacterial species (Basanagouda et al., 2010).
Synthesis of Heterocyclic Compounds
Sulfonamide derivatives of heterocyclic compounds are significant in the search for substances with biological activity. These compounds are used as inhibitors of human carbonic anhydrases, which are involved in various biochemical processes. The synthesis and characterization of new sulfonamide derivatives of 1-aryl-6-pyrazol-1-yl-pyridazines have been explored, highlighting the significant scientific interest in developing approaches to the preparation of sulfonamides of polynuclear heterocyclic compounds (Komshina et al., 2020).
Analytical Chemistry and Impurity Identification
In analytical chemistry, this compound is involved in the identification of impurities in bulk pharmaceuticals. For instance, a study identified an impurity in bulk hydrochlorothiazide, which is a widely used diuretic and anti-hypertensive, using high-pressure liquid chromatography and various analytical techniques (Fang et al., 2001).
Chlorination and Oxidation Studies
It has been used to study the chlorination and oxidation processes in wastewater and water treatment plants. Research has focused on how sulfonamides react with free chlorine, shedding light on their transformation in wastewater treatment plants and their fate in the aquatic environment (Gaffney et al., 2016).
Synthesis of Biologically Active Compounds
The compound has been a focus in the synthesis of new biologically active compounds. A research study synthesized mono- and disubstituted sulfonamides based on 6-methyluracil-5-sulfochloride, aiming to discover compounds with potential biological activity (Abdo-Allah et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
6-chloro-5-methylpyridine-3-sulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2O2S/c1-4-2-5(12(8,10)11)3-9-6(4)7/h2-3H,1H3,(H2,8,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXNUVSNPTCUVRU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN=C1Cl)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501281301 | |
Record name | 6-Chloro-5-methyl-3-pyridinesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501281301 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
37105-11-6 | |
Record name | 6-Chloro-5-methyl-3-pyridinesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=37105-11-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Chloro-5-methyl-3-pyridinesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501281301 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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